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Compound of Interest

Compound Name: 1,2-Dibromopropane

Cat. No.: B165211

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive, procedural information for the safe handling and disposal
of 1,2-Dibromopropane (CAS No. 78-75-1). Adherence to these protocols is critical for
minimizing exposure risks and ensuring a safe laboratory environment.

Hazard Summary and Quantitative Data

1,2-Dibromopropane is a flammable liquid and vapor that is harmful if swallowed or inhaled
and causes skin and serious eye irritation.[1][2] It is crucial to handle this chemical with
appropriate engineering controls and personal protective equipment at all times.

Table 1: Hazard Classifications for 1,2-Dibromopropane

Hazard Classification Category
Flammable liquids Category 3[1][2]
Acute toxicity, Oral Category 4[1]
Acute toxicity, Inhalation Category 4[1]
Skin irritation Category 2[1]
Eye irritation Category 2A[1]
Chronic aquatic hazard Category 2[1]
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Table 2: Physical and Chemical Properties of 1,2-Dibromopropane

Property

Value

Synonyms

Propylene dibromide[2][3]

Molecular Formula

CsHseBrz[2][4]

Molecular Weight 201.89 g/mol [2][4]
Appearance Colorless liquid[4]

Boiling Point 140-142 °C (284-288 °F)[2][4]
Melting Point -55 °C (-67 °F)[2]

Flash Point 50 °C (122 °F) - closed cup[2]
Density 1.937 g/mL at 25 °C[2]

Vapor Density

6.96 (Air = 1)[5]

Solubility

Sparingly soluble in water, but miscible with

many organic solvents.[5]

Personal Protective Equipment (PPE)

A robust personal protective equipment strategy is critical to minimize exposure.[6] The

employer shall provide, at no cost to the employee, and assure that the employee wears

impermeable protective clothing and equipment.[7]

Table 3: Recommended Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://www.benchchem.com/product/b165211?utm_src=pdf-body
https://www.sigmaaldrich.com/KR/ko/product/aldrich/140961
https://www.fishersci.com/store/msds?partNumber=AAB22994&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/KR/ko/product/aldrich/140961
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibromopropane
https://www.sigmaaldrich.com/KR/ko/product/aldrich/140961
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibromopropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibromopropane
https://www.sigmaaldrich.com/KR/ko/product/aldrich/140961
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibromopropane
https://www.sigmaaldrich.com/KR/ko/product/aldrich/140961
https://www.sigmaaldrich.com/KR/ko/product/aldrich/140961
https://www.sigmaaldrich.com/KR/ko/product/aldrich/140961
https://en.gazfinder.com/12-dibromopropane/
https://en.gazfinder.com/12-dibromopropane/
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_1_2_Dibromocyclopropane.pdf
https://osha.oregon.gov/OSHARules/div2/div2Z-1044-12-dibromo.doc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Recommended Equipment

Specifications & Best
Practices

Eye and Face Protection

Chemical safety goggles and

face shield.

Goggles must be worn at all
times. A face shield should be
worn over the goggles when
there is a risk of splashing.[6]
Eyewear must meet
appropriate national standards
(e.g., ANSI Z87.1 in the US).

Skin and Body Protection

Chemical-resistant and flame-
resistant lab coat. Long pants

and closed-toe shoes.

A lab coat should be fully
buttoned.[6] Do not allow
clothing wet with the material

to stay in contact with skin.[8]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Always consult the glove
manufacturer's chemical
resistance guide for specific
breakthrough times. Inspect
gloves before each use and
replace them immediately if
they are contaminated or

damaged.[6]

Respiratory Protection

NIOSH-approved respirator.

For weighing and diluting, a
half-face respirator with an
organic vapor cartridge is
recommended.[9] In situations
with potential for higher
concentrations or in
emergencies, a self-contained
breathing apparatus (SCBA)
should be used.[10][11]

Procedural Guide for Handling 1,2-Dibromopropane
Pre-Operational Plan
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Engineering Controls: Always handle 1,2-Dibromopropane inside a certified chemical fume
hood to ensure good ventilation.[12] Keep the sash at the lowest possible height.

Safety Equipment: Ensure an eyewash station, safety shower, and a Class B fire
extinguisher (CO2, dry chemical, or foam) are readily accessible and operational.[3]

Incompatible Materials: Store away from strong oxidizing agents, strong bases, and
chemically active metals.[3][10]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[1][3] Use
explosion-proof electrical and lighting equipment.[1][3]

Step-by-Step Handling Protocol

o Donning PPE: Before entering the designated handling area, put on all required PPE in the
following order: lab coat, closed-toe shoes, long pants, respirator (if required), safety
goggles, face shield, and finally, gloves pulled over the cuffs of the lab coat.

Receiving and Transport: Upon receipt, transport the chemical in a secondary, shatter-
resistant container to the laboratory. Inspect the primary container for any signs of damage
or leakage within the fume hood.

Dispensing and Use:

o Ground and bond the container and receiving equipment during transfers to prevent static
discharge.[1][3]

[¢]

Use only non-sparking tools.[1][3]

[e]

Avoid breathing vapors or mist.[3]

[e]

If you must weigh the chemical, do so within the fume hood.

o

Keep the container tightly closed when not in use.[3]

e Post-Handling:
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o Thoroughly wash hands, face, and any exposed skin with soap and water after handling.

[3]
o Decontaminate all work surfaces.

o Doffing PPE: Remove PPE in a manner that avoids cross-contamination, typically in the
reverse order of donning. Remove gloves first, followed by the face shield, goggles, lab coat,
and respirator. Dispose of single-use PPE in the designated hazardous waste container.

Emergency Procedures

e Spill Response:

o Small Spills: Use absorbent paper or inert material (e.g., sand, silica gel) to soak up the
spill.[3][9] Place the contaminated material into a sealed, vapor-tight plastic bag for
disposal.[9] Wash the spill area with soap and water.[9]

o Large Spills: Evacuate the area immediately. Isolate the spill area for at least 50 meters
(150 feet) in all directions.[9] Consider initial downwind evacuation for at least 300 meters
(1000 feet).[9] Do not re-enter without appropriate respiratory protection (SCBA).

o First Aid Measures:

o Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[3][11]
If breathing is difficult or has stopped, provide artificial respiration.[3][11] Seek immediate
medical attention.[3][11]

o Skin Contact: Immediately take off all contaminated clothing.[3][11] Rinse the skin with
plenty of water and wash with soap.[3][11] Seek medical attention.[3][11]

o Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, also under
the eyelids.[3][11] Remove contact lenses if present and easy to do.[3] Continue rinsing
and seek immediate medical attention.[3]

o Ingestion: Rinse mouth with water.[3] Do NOT induce vomiting.[13] Never give anything by
mouth to an unconscious person.[13] Call a poison control center or doctor immediately.[3]
[13]
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Disposal Plan

Proper disposal of 1,2-Dibromopropane and associated waste is mandatory to prevent
environmental contamination and ensure regulatory compliance.

o Waste Segregation and Collection:

o Chemical Waste: All unused or waste 1,2-Dibromopropane and solutions containing it
must be collected as hazardous waste.[6]

o Contaminated Materials: Any item that has come into contact with the chemical, including
gloves, absorbent pads, and disposable labware, must also be disposed of as hazardous
waste.[6]

e Containerization:

o Collect waste in a designated, properly labeled, and sealed container that is compatible
with the chemical.

o Do not mix with incompatible waste streams.
o Label the container clearly as "Hazardous Waste: 1,2-Dibromopropane”.
» Final Disposal:

o All hazardous waste must be disposed of through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste contractor.[3][6]

o Never dispose of 1,2-Dibromopropane or contaminated materials in the standard trash or
down the sanitary sewer.[6]

Handling and Disposal Workflow
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1. Preparation
- Verify Fume Hood
- Check Safety Equipment
- Remove Ignition Sources

Proceed if safe

2. Don PPE
- Lab Coat
- Goggles/Face Shield
- Respirator (if needed)
- Gloves

3. Chemical Handling
(Inside Fume Hood)

- Ground Equipment
- Use Non-Sparking Tools
- Keep Container Closed

If incident occurs

4. Decontamination
- Clean Work Surfaces
- Wash Hands Thoroughly

Emergency Event
(Spill, Exposure)

5. Doff PPE
- Remove Safely First Aid & Spill Response
- Dispose of Single-Use Items

I
i
i
| After cleanup

6. Waste Management
- Segregate Waste
- Use Labeled, Sealed Containers

7. Final Disposal
- Contact EHS Office
- Follow Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1,2-Dibromopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. sigmaaldrich.com [sigmaaldrich.com]

e 2.1,2-Dibromopropane 97 78-75-1 [sigmaaldrich.com]

o 3. fishersci.com [fishersci.com]

e 4.1,2-Dibromopropane | C3H6Br2 | CID 6553 - PubChem [pubchem.ncbi.nlm.nih.gov]

¢ 5. Respiratory protection equipments C3H6Br2 (1,2-dibromopropane), CAS number 78-75-1
[en.gazfinder.com]

e 6. benchchem.com [benchchem.com]

e 7. osha.oregon.gov [osha.oregon.gov]

o 8. datasheets.scbt.com [datasheets.scbt.com]

e 9.1,2-DIBROMOPROPANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

e 10. CDC - NIOSH Pocket Guide to Chemical Hazards - 1,2-Dibromo-3-chloropropane
[cdc.gov]

e 11. assets.thermofisher.com [assets.thermofisher.com]
e 12. agilent.com [agilent.com]
e 13. cleanchemlab.com [cleanchemlab.com]

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
1,2-Dibromopropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165211#personal-protective-equipment-for-handling-
1-2-dibromopropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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